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Compound of Interest

Compound Name:
1H-Isoindole-1,3(2H)-dione, 2-

butoxy-

CAS No.: 51951-28-1

Cat. No.: B12006491

Get Quote

Part 1: Executive Summary & Structural Logic
The Pharmacophore
N-Butoxyphthalimide represents a distinct subclass of N-alkoxyphthalimides. Unlike simple N-

alkylphthalimides (e.g., N-butylphthalimide), the N-butoxy derivative contains a labile N–O

(hydroxylamino) linkage. This structural feature imparts unique chemical reactivity—specifically

the potential for homolytic cleavage to generate alkoxyl radicals or heterolytic cleavage to

release N-hydroxyphthalimide (NHPI), a known bioactive moiety.

Core Structural Advantages:

Lipophilicity (LogP): The butyl chain (

) provides optimal membrane permeability, allowing the molecule to cross the blood-brain
barrier (BBB) and bacterial cell walls.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12006491#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12006491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Activation: The N–O bond acts as a "chemical trigger," potentially releasing active

radical species or free NHPI within the reducing environment of a tumor or pathogen.

Electronic Modulation: The electron-withdrawing phthalimide core stabilizes the N-O bond,

preventing premature degradation while maintaining reactivity towards specific enzymes

(e.g., esterases or reductases).

Therapeutic Scope
Current research indicates three primary biological vectors for this scaffold:

Anticancer: Inhibition of mTOR signaling and induction of oxidative stress via radical

generation.[1]

Antimicrobial: Disruption of fungal biofilms and bacterial membrane integrity.

Neuroprotection/Anticonvulsant: Modulation of voltage-gated sodium channels (Nav1.2) via

the lipophilic phthalimide pharmacophore.

Part 2: Synthesis & Chemical Space[2][3]
To investigate these biological activities, high-purity substrates are required. The traditional

Gabriel synthesis is often insufficient for N-alkoxy derivatives due to competing side reactions.

The PIDA-Promoted Cross-Dehydrogenative Coupling is the gold standard for synthesizing N-

butoxyphthalimide.

Optimized Synthetic Protocol
Objective: Synthesis of N-butoxyphthalimide from N-hydroxyphthalimide (NHPI) and

Butanone/Butane derivatives.

Reagents:

N-Hydroxyphthalimide (NHPI) (1.0 equiv)

Phenyliodine(III) diacetate (PIDA) (1.5 equiv)

Solvent: Dichloromethane (DCM)
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Temperature: Room Temperature (25°C)

Step-by-Step Workflow:

Preparation: Dissolve 1.0 mmol of NHPI in 5 mL of anhydrous DCM in a round-bottom flask.

Activation: Add 1.5 mmol of PIDA. The solution will turn slightly yellow, indicating the

formation of the reactive iodonium intermediate.

Coupling: Add the butyl-source (e.g., butanone or butyl-radical precursor) slowly. Stir for 4–6

hours under an inert atmosphere (

).

Quenching: Quench the reaction with saturated

solution.

Extraction: Extract the organic layer with DCM (3x), dry over

, and concentrate in vacuo.

Purification: Purify via silica gel column chromatography (Eluent: Hexane/Ethyl Acetate 8:2).

Yield Expectation: 85–92% Validation:

-NMR (Characteristic triplet at

4.2 ppm for

).

Part 3: Biological Activity Profiles
Anticancer Activity (mTOR Pathway)
N-alkoxyphthalimides function as latent inhibitors of the mTOR pathway. Upon intracellular

reduction, they release NHPI, which has been shown to suppress phosphorylation of mTOR

(Ser2448) and Akt (Ser473).

Mechanism of Action:
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Cell Entry: The butoxy tail facilitates passive diffusion across the plasma membrane.

Bioactivation: Intracellular esterases or reductases cleave the butyl group or reduce the N-O

bond.

Target Engagement: The released phthalimide core binds to the ATP-binding pocket of

mTOR/PI3K, preventing downstream signaling.

Apoptosis: Downregulation of Bcl-xL and Survivin leads to mitochondrial-mediated apoptosis

(Cytochrome C release).

Visualization: mTOR Inhibition Pathway
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Caption: Proposed mechanism of N-butoxyphthalimide induced apoptosis via mTOR/Akt

suppression.

Antimicrobial & Antifungal Potency
The lipophilic nature of the butoxy chain makes these derivatives particularly effective against

fungal pathogens like Candida albicans.

Key Data Points:

Organism Activity Type Metric Value (Approx.)

Candida albicans Antifungal MIC 100 µg/mL

S. aureus (Biofilm) Anti-biofilm Inhibition % >80% at 50 µg/mL

| E. coli | Antibacterial | MIC | 128 µg/mL |

Protocol: Minimum Inhibitory Concentration (MIC) Assay

Inoculum Prep: Prepare a 0.5 McFarland standard of C. albicans in RPMI 1640 media.

Dilution: Create a serial dilution of N-butoxyphthalimide in DMSO (Range: 250 µg/mL to 0.5

µg/mL) in a 96-well plate.

Incubation: Add 100 µL of inoculum to each well. Incubate at 35°C for 24 hours.

Readout: Measure Optical Density (OD600). The MIC is the lowest concentration with no

visible growth.

Control: Use Fluconazole as a positive control and DMSO as a vehicle control.

Structure-Activity Relationship (SAR)
The biological efficacy of N-alkoxyphthalimides is strictly governed by the length of the alkoxy

chain and the electronic nature of the phthalimide ring.
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SAR Rules:

Chain Length: C4 (Butoxy) is often the "sweet spot."

C1-C2 (Methoxy/Ethoxy): Too polar, poor membrane penetration.

C4 (Butoxy): Optimal LogP (~2.5–3.0) for BBB and cell wall crossing.

C8+ (Octoxy): Too lipophilic, gets trapped in membranes, reduced bioavailability.

Ring Substitution:

4-Amino:[2][3][4] Increases solubility and anticonvulsant activity (Nav1.2 affinity).

4-Nitro: Increases electrophilicity, enhancing radical generation potential (better

anticancer, higher toxicity).

Visualization: SAR Decision Tree
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Caption: SAR optimization map for N-alkoxyphthalimide derivatives highlighting the C4-butoxy

advantage.

Part 4: Future Directions & Toxicity Considerations
While promising, N-butoxyphthalimide derivatives carry inherent risks due to their alkylating

potential.

Toxicity: High concentrations (>200 µg/mL) may show cytotoxicity in healthy HEK-293 cells

due to non-specific radical generation.
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Optimization: Future medicinal chemistry should focus on 4-amino-N-butoxyphthalimide. The

amino group reduces electrophilicity, potentially lowering toxicity while maintaining sodium

channel blocking capability for neuroprotective applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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